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Compound of Interest

Compound Name: 2-(Methoxymethyl)pyridine

Cat. No.: B1295691 Get Quote

CAS Number: 23579-92-2

This technical guide provides a comprehensive overview of 2-(Methoxymethyl)pyridine, a

versatile heterocyclic compound widely utilized in organic synthesis and pharmaceutical

development.[1] It serves as a crucial building block and intermediate for creating more

complex molecules, particularly in the fields of medicinal chemistry and materials science.[1][2]

This document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, synthesis, applications, and safety protocols.

Core Properties of 2-(Methoxymethyl)pyridine
2-(Methoxymethyl)pyridine, also known as methyl 2-pyridylmethyl ether, is a colorless to light

yellow liquid.[3][4] Its unique structure, combining a pyridine ring with a methoxymethyl group,

makes it a valuable intermediate in synthesizing a variety of compounds.[1][5]

Physicochemical Data
The key physicochemical properties of 2-(Methoxymethyl)pyridine are summarized in the

table below for easy reference.
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Property Value Source

CAS Number 23579-92-2 [4][6]

Molecular Formula C₇H₉NO [4][6][7]

Molecular Weight 123.15 g/mol [4][6]

Appearance
Colorless to pale yellow or light

yellow to brown liquid
[3][4]

Boiling Point
158-159 °C at 760 mmHg

(est.); 241-250 °C at 10 Torr
[3][4][7]

Density Approx. 1.010 - 1.04 g/cm³ [2][4][7]

Flash Point 54.8 °C (131.0 °F) [3][7]

Solubility in Water
Slightly soluble (6.154e+005

mg/L at 25 °C est.)
[2][3]

Solubility in Organic Solvents
Soluble in common organic

solvents like ethanol and ether
[2]

logP (o/w) 0.648 (est.) [3][4]

pKa 4.34 ± 0.12 (Predicted) [4][7]

Spectral Information
While specific spectral data is not detailed in the provided search results, researchers can

typically obtain comprehensive data including ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry

from suppliers or chemical databases to confirm the structure and purity of the compound.

Synthesis and Experimental Protocols
The synthesis of 2-(Methoxymethyl)pyridine can be achieved through several routes. A

common and straightforward method involves the nucleophilic substitution of 2-

(chloromethyl)pyridine with sodium methoxide.[2]
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Representative Experimental Protocol: Synthesis from
2-(Chloromethyl)pyridine
This protocol describes a general procedure for the synthesis of 2-(Methoxymethyl)pyridine.

Materials and Equipment:

2-(Chloromethyl)pyridine

Sodium methoxide

N,N-dimethylformamide (DMF) or other suitable organic solvent[2]

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath with temperature control

Condenser

Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation

apparatus)

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 2-(chloromethyl)pyridine in a suitable solvent such as DMF.[2]

Addition of Reagent: While stirring, add sodium methoxide to the solution. The addition may

be done portion-wise to control any exothermic reaction.

Reaction Conditions: Heat the reaction mixture to a controlled temperature, typically between

40 and 60 °C.[2] Monitor the reaction progress using an appropriate analytical technique,

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by carefully adding water.
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Extraction: Transfer the mixture to a separatory funnel and extract the product into a suitable

organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with water

and then with brine to remove any remaining DMF and inorganic salts.

Drying and Concentration: Dry the organic phase over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate). Filter off the drying agent and concentrate the filtrate

using a rotary evaporator to remove the solvent.

Purification: The crude product can be purified by vacuum distillation to yield pure 2-
(Methoxymethyl)pyridine.

Below is a Graphviz diagram illustrating the general workflow for this synthesis.
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General Synthesis Workflow for 2-(Methoxymethyl)pyridine

Reaction Stage

Workup & Extraction

Purification Stage

1. Dissolve 2-(Chloromethyl)pyridine
in DMF

2. Add Sodium Methoxide

3. Heat reaction mixture
(40-60°C) and Monitor

4. Quench with Water

Reaction Complete

5. Extract with Organic Solvent

6. Wash with Water and Brine

7. Dry Organic Layer

8. Concentrate via Rotovap

9. Purify by Vacuum Distillation

Pure 2-(Methoxymethyl)pyridine

Click to download full resolution via product page

General Synthesis Workflow
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Applications in Research and Drug Development
2-(Methoxymethyl)pyridine is a valuable intermediate with diverse applications in

pharmaceuticals, agrochemicals, and materials science.[1][2]

Pharmaceutical Intermediate: It is a key building block in the synthesis of various active

pharmaceutical ingredients (APIs).[1] The pyridine moiety is a common scaffold in medicinal

chemistry, and the methoxymethyl group provides a handle for further molecular elaboration.

[5][8] It is particularly useful in developing drugs for neurological disorders.[1]

Agrochemical Synthesis: The compound serves as a starting material for creating new

pesticides, including insecticides and fungicides, that have high efficacy and environmental

friendliness.[2]

Enhanced Solubility and Bioavailability: Researchers utilize this compound to improve the

solubility and bioavailability of active ingredients, which is a critical aspect of effective drug

formulation.[1]

Materials Science: It participates in the synthesis of functional polymers and organic

semiconductor materials, contributing to the development of materials with special optical

and electrical properties for use in sensors and organic light-emitting diodes (OLEDs).[2]

Ligand in Catalysis: It can be used as a ligand in organometallic catalytic reactions, playing

an important role in organic synthesis.[7]

The following diagram illustrates the logical relationships of its primary applications.

2-(Methoxymethyl)pyridine

Pharmaceuticals Agrochemicals Materials Science Organic Synthesis

API Building Block
(e.g., Neurological Disorders)

Enhances Solubility &
Bioavailability

Insecticide Synthesis Fungicide Synthesis Functional Polymers Organic Semiconductors Versatile Intermediate Ligand in Catalysis
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Click to download full resolution via product page

Key Application Areas

Safety and Handling
2-(Methoxymethyl)pyridine is a chemical that requires careful handling in a laboratory setting.

It is harmful if swallowed, causes skin irritation, and can cause serious eye damage.[6][9] It

may also cause respiratory irritation.[6][9]

GHS Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1295691?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methoxymethyl_pyridine
https://www.xixisys.com/substances/23579-92-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methoxymethyl_pyridine
https://www.xixisys.com/substances/23579-92-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement

Hazard Statements H302 Harmful if swallowed.[6][9]

H315 Causes skin irritation.[6][9]

H318
Causes serious eye damage.

[6][9]

H335
May cause respiratory

irritation.[6][9]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[9]

P264
Wash skin thoroughly after

handling.[9]

P270
Do not eat, drink or smoke

when using this product.[9]

P280
Wear protective gloves/eye

protection/face protection.[9]

P301+P317
IF SWALLOWED: Get medical

help.[9]

P302+P352
IF ON SKIN: Wash with plenty

of water.[9]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[9]

P305+P354+P338

IF IN EYES: Immediately rinse

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[9]

P403+P233 Store in a well-ventilated

place. Keep container tightly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methoxymethyl_pyridine
https://www.xixisys.com/substances/23579-92-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methoxymethyl_pyridine
https://www.xixisys.com/substances/23579-92-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methoxymethyl_pyridine
https://www.xixisys.com/substances/23579-92-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methoxymethyl_pyridine
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.xixisys.com/substances/23579-92-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


closed.[9]

P501

Dispose of contents/container

in accordance with local

regulations.[9]

Handling Recommendations:

Always use this chemical in a well-ventilated area, such as a fume hood.[7][9]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[9][10]

Avoid direct contact with skin, eyes, and clothing.[7]

Keep away from heat, sparks, and open flames.[11]

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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